Cas no 20410-55-3 (Pentaphosphate)

• Product Name: Pentaphosphate
• CAS No: 20410-55-3
• MF: O₁₆P₅
• MW: 410.859205245972
• CID: 238924
• PubChem ID: 57418835
• Update Time: 2025-04-19

Pentaphosphate Chemical and Physical Properties

Names and Identifiers

• Pentaphosphate
• [oxido-[oxido-[oxido(phosphonatooxy)phosphoryl]oxyphosphoryl]oxyphosphoryl] phosphate
• 20410-55-3
• DTXSID40726277

• Inchi： 1S/H7O16P5/c1-17(2,3)13-19(7,8)15-21(11,12)16-20(9,10)14-18(4,5)6/h(H,7,8)(H,9,10)(H,11,12)(H2,1,2,3)(H2,4,5,6)/p-7
• InChI Key： QTPILKSJIOLICA-UHFFFAOYSA-G
• SMILES： P(=O)([O-])(OP(=O)([O-])OP(=O)([O-])[O-])OP(=O)([O-])OP(=O)([O-])[O-]

Computed Properties

• Exact Mass: 410.7874
• Monoisotopic Mass: 410.78744390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7
• Topological Polar Surface Area: 284Ų

Experimental Properties

• PSA: 283.69